Cas no 828263-57-6 (L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl-)

L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl- structure
828263-57-6 structure
Product Name:L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl-
CAS No:828263-57-6
MF:C19H34N6O9
MW:490.508064746857
CID:681831
PubChem ID:71417050
Update Time:2025-04-19

L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl-
    • (2S)-2-[[(2S)-2-[[2-[[(2S,3R)-2-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-3-hydroxybutanoyl]amino]acetyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoic acid
    • L-Glutaminyl-L-threonylglycyl-L-valyl-L-serine
    • DTXSID70836398
    • 828263-57-6
    • Inchi: 1S/C19H34N6O9/c1-8(2)14(18(32)23-11(7-26)19(33)34)24-13(29)6-22-17(31)15(9(3)27)25-16(30)10(20)4-5-12(21)28/h8-11,14-15,26-27H,4-7,20H2,1-3H3,(H2,21,28)(H,22,31)(H,23,32)(H,24,29)(H,25,30)(H,33,34)/t9-,10+,11+,14+,15+/m1/s1
    • InChI Key: SMTTWSYIPYODHH-SHTIJGAHSA-N
    • SMILES: O[C@H](C)[C@@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)CO)=O)C(C)C)=O)=O)NC([C@H](CCC(N)=O)N)=O

Computed Properties

  • Exact Mass: 490.23872668g/mol
  • Monoisotopic Mass: 490.23872668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 15
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6.3
  • Topological Polar Surface Area: 263Ų
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